2-Methyl-5,7-diphenylpyrazolo[1,5-a]pyrimidine-3-carbonitrile

• IUPAC Name: 2-methyl-5,7-diphenylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
• InChI: InChI=1S/C20H14N4/c1-14-17(13-21)20-22-18(15-8-4-2-5-9-15)12-19(24(20)23-14)16-10-6-3-7-11-16/h2-12H,1H3
• InChI Key: VWLXTOVJFNHBCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC(=NC2=C1C#N)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C20H14N4
• Molecular Weight: 310.4 g/mol

Description

“2-Methyl-5,7-diphenylpyrazolo[1,5-a]pyrimidine-3-carbonitrile” is a chemical compound that appears as yellow crystals. It has been used in the synthesis of a new class of pyrazolo[1,5-a]pyrimidines.

Synthesis Analysis

The synthesis of this compound involves the reaction of a 2-cyanopyrazolo[1,5-a]pyrimidine derivative with some aromatic aldehydes, arenediazonium salts, hydrazine hydrate, and guanidine hydrochloride. The structure of the newly synthesized compounds was confirmed through spectroscopic data.

Chemical Reactions Analysis

The compound has been involved in various chemical reactions. For instance, it has been used in the synthesis of a new class of pyrazolo[1,5-a]pyrimidines. The compound has also been used in the synthesis of structural analogues of Reversan.

Physical And Chemical Properties Analysis

The compound appears as yellow crystals. It has a melting point of 255 °C. The compound has a molecular weight of 301.35.

Mechanism of Action

The compound has been tested in vitro for anticancer efficacy against three cancer cell lines: HepG-2, MCF-7, and Hela. Some of the most efficient anticancer compounds demonstrated effective inhibitory activity against CDK-2.